Cas no 7476-06-4 (4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile)

7476-06-4 structure
Product name:4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile
4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile
- 4,4'-[propane-1,3-diylbis(oxy)]dibenzonitrile; 4,4'-Propanediyldioxy-dibenzonitrile; AC1Q4RS6; AC1L32IO; 4,4'-Propandiyldioxy-di-benzonitril; NSC400550; 4,4'-trimethylenedioxydibenzonitrile; 4,4'-Trimethylenedioxydibenzonitrile; 1,3-Bis(4-cyanophenoxy)propane; SureCN7384498; 4,4'-propanediyldioxy-di-benzonitrile; 1.3-Bis-(4-cyan-phenoxy)-propan; AG-G-97518; 1,3-bis(4-cyanophenoxy)propane; CTK5E0465; T6197628;
- NSC-400550
- BENZONITRILE, 4,4'-(1,3-PROPANEDIYLBIS(OXY))BIS-
- MFRPGHISIXEJAA-UHFFFAOYSA-N
- 1,3-BIS(4-CYANOPHENOXY)PROPANE
- NSC400550
- NSC 400550
- 4-[3-(4-cyanophenoxy)propoxy]benzonitrile
- 7476-06-4
- 88TX8ZNM3P
- DTXSID90225740
- 4,4'-Propanediyldioxy-dibenzonitrile
- SCHEMBL7384498
- 4,4'-Trimethylenedioxydibenzonitrile
- AB01319082-02
- Z335693360
- EINECS 231-278-3
- NS00046712
- 4,4'-(1,3-PROPANEDIYLBIS(OXY))BIS(BENZONITRILE)
- UNII-88TX8ZNM3P
- AKOS009222439
- NCGC00323571-01
- 4,4-Trimethylenedioxydibenzonitrile
- DS-005130
-
- Inchi: InChI=1S/C17H14N2O2/c18-12-14-2-6-16(7-3-14)20-10-1-11-21-17-8-4-15(13-19)5-9-17/h2-9H,1,10-11H2
- InChI Key: MFRPGHISIXEJAA-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C#N)OCCCOC2=CC=C(C=C2)C#N
Computed Properties
- Exact Mass: 278.10562
- Monoisotopic Mass: 278.105528
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 66
Experimental Properties
- Density: 1.2
- Boiling Point: 491.7°C at 760 mmHg
- Flash Point: 196.4°C
- Refractive Index: 1.589
- PSA: 66.04
4,4'-(1,3-Propanediylbisoxy)bisbenzonitrile Related Literature
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1. Back matter
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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